[(2R,5S)-5-(5-Methyl-1H-1,2,4-triazol-3-yl)oxolan-2-yl]methanamine;dihydrochloride

• IUPAC Name: [(2R,5S)-5-(3-methyl-1H-1,2,4-triazol-5-yl)oxolan-2-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C8H14N4O.2ClH/c1-5-10-8(12-11-5)7-3-2-6(4-9)13-7;;/h6-7H,2-4,9H2,1H3,(H,10,11,12);2*1H/t6-,7+;;/m1../s1
• InChI Key: UFMRLMSOMQOGRX-VJBFUYBPSA-N
• Canonical SMILES: CC1=NNC(=N1)C2CCC(O2)CN.Cl.Cl
• Isomeric SMILES: CC1=NNC(=N1)[C@@H]2CC[C@@H](O2)CN.Cl.Cl
• Molecular Formula: C8H16Cl2N4O
• Molecular Weight: 255.14 g/mol

Description

The compound seems to contain a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is a part of many compounds known for their varied range of biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, Methyl-1H-1,2,4-triazole-3-carboxylate, a related compound, can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol.

Future Directions

While specific future directions for this compound are not available, research into 1,2,4-triazole derivatives continues due to their wide range of biological activities.

Mechanism of Action

The compound also contains an oxolan ring, which is a type of oxygen-containing heterocycle. Compounds with this structure have been studied for their potential biological activities .

The compound’s pharmacokinetics, which include its absorption, distribution, metabolism, and excretion (ADME) properties, would depend on various factors such as its chemical structure, formulation, route of administration, and the individual’s physiological conditions .